Cas no 1339409-32-3 (4-(2,5-Dimethylphenyl)sulfanylpentan-2-one)

• Product Name: 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one
• CAS No: 1339409-32-3
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5251196
• Update Time: 2025-10-28

4-(2,5-Dimethylphenyl)sulfanylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2,5-dimethylphenyl)sulfanyl]pentan-2-one
• 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one

• Inchi： 1S/C13H18OS/c1-9-5-6-10(2)13(7-9)15-12(4)8-11(3)14/h5-7,12H,8H2,1-4H3
• InChI Key： WNWYSFVKYFKYRA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)C(C)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one

Introduction to 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one (CAS No. 1339409-32-3) and Its Emerging Applications in Chemical Biology

4-(2,5-Dimethylphenyl)sulfanylpentan-2-one, identified by the chemical abstracts service number 1339409-32-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique sulfanyl and ketone functional groups. This compound belongs to a class of molecules that exhibit potential applications in drug discovery, material science, and catalysis. The presence of a dimethylphenyl (xylene) moiety and a pentan-2-one backbone imparts distinct electronic and steric properties, making it a versatile scaffold for further derivatization and functionalization.

The sulfanyl group in 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. Sulfanyl-containing compounds are well-documented for their role in modulating biological pathways, often acting as inhibitors or activators of specific targets. Recent studies have highlighted the sulfanyl group's ability to enhance binding affinity and selectivity, which is crucial for the development of novel therapeutic agents. The dimethylphenyl substituent further contributes to the compound's pharmacological profile by influencing its solubility, metabolic stability, and ability to cross biological membranes.

In the realm of drug discovery, 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one has been explored as a potential lead compound for addressing various diseases. Its structural features suggest compatibility with multiple drug targets, including kinases, proteases, and ion channels. For instance, modifications of the sulfanyl group have been shown to improve binding interactions with ATP-binding sites in kinases, which are critical targets in oncology research. Additionally, the pentan-2-one moiety can be leveraged to enhance bioavailability by optimizing lipophilicity and metabolic resistance.

Recent advancements in computational chemistry have enabled the rapid screening of compounds like 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one for their potential biological activity. Machine learning models trained on large datasets of bioactive molecules have identified this compound as a promising candidate for further optimization. These models predict that minor structural modifications could enhance its potency against specific disease-related targets while minimizing off-target effects. Such computational approaches are accelerating the discovery pipeline by reducing the reliance on traditional high-throughput screening methods.

Beyond pharmaceutical applications, 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The sulfanyl group can act as an electron-withdrawing moiety, influencing charge transport properties in organic semiconductors. Researchers are exploring its incorporation into π-conjugated systems to improve device performance. Additionally, the compound's ability to undergo cross-coupling reactions with other organic molecules makes it valuable for synthesizing more complex materials with tailored properties.

The synthesis of 4-(2,5-Dimethylphenyl)sulfanylpentan-2-one presents an interesting challenge due to its multi-functionalized structure. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent innovations in catalytic chemistry have streamlined these processes by employing transition metal catalysts that facilitate key transformations efficiently. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the sulfanyl group at specific positions on the aromatic ring. Such advances not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion,4-(2,5-Dimethylphenyl)sulfanylpentan-2-one (CAS No. 1339409-32-3) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features enable diverse applications in drug discovery and material science, while recent advancements in computational and synthetic chemistry continue to expand its utility. As research progresses, this compound is likely to play an increasingly important role in developing innovative solutions for complex challenges in chemical biology and beyond.